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Pharmacopoeias such as the USP, IP, and BP define standardized tests to ensure the safety of substances. The

core principle involves comparing a test sample against a standard prepared with a known amount of lead

[1].

The following table summarizes the common methods outlined in these key pharmacopoeias.

Method
Common
Name

Typical Use Case Key Steps Summary

Method I
(USP) /
Method A
(IP/BP)

Direct

Comparison

Substances that yield

clear, colorless solutions
under test conditions [1]

Prepare test and standard solutions,

adjust pH to 3.0-4.0, add sulfide
reagent (e.g., thioacetamide), compare

color [1]

Method II
(USP) /
Method B
(IP/BP)

Ignition

Method

Substances that do not

yield clear solutions with
Method I (e.g., fixed oils)

[1]

Char and ignite test substance,

dissolve residue in acid, adjust pH, and
proceed with sulfide reagent and

comparison [1]

Method III
(USP) /
Method C
(IP/BP)

Wet-Digestion

Method

Substances where

Methods I and II are not
suitable (e.g., complex

organics) [1]

Digest test substance with sulfuric and

nitric acids, carefully dilute, and
proceed with sulfide reagent and

comparison [1]

The workflow below illustrates the general decision-making process for selecting the appropriate method.

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 4 Tech Support

https://www.smolecule.com/products/s1533041?utm_src=pdf-body
https://www.smolecule.com/products/s1533041?utm_src=pdf-interest
https://www.slideshare.net/slideshow/limit-test-sudip-modh/7800311
https://www.slideshare.net/slideshow/limit-test-sudip-modh/7800311
https://www.slideshare.net/slideshow/limit-test-sudip-modh/7800311
https://www.slideshare.net/slideshow/limit-test-sudip-modh/7800311
https://www.slideshare.net/slideshow/limit-test-sudip-modh/7800311
https://www.slideshare.net/slideshow/limit-test-sudip-modh/7800311
https://www.slideshare.net/slideshow/limit-test-sudip-modh/7800311
https://www.smolecule.com/products/s1533041?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Start: Substance to be Tested

Does the substance yield a clear,
colorless solution in water/acid?

Can a clear solution be obtained
by charring and ignition?

 No

Use Method I/A
(Direct Comparison)

 Yes

Use Method II/B
(Ignition Method)

 Yes

Use Method III/C
(Wet-Digestion Method)

 No

Click to download full resolution via product page

Regulatory Limits and Data Presentation

Heavy metal limits are set by health authorities and can vary by region, product type, and substance. The

following table summarizes general limits from various frameworks.

Regulatory Framework
/ Standard

Heavy
Metals

Specified Limit (examples) Application / Notes

California Proposition
65 [2]

Cadmium Maximum Allowable Dose

Level (MADL) = 4.1 µg/day

Reproductive toxin

California Proposition
65 [2]

Lead No Significant Risk Level

(NSRL) = 15 µg/day

Carcinogen

USP Plastic Food
Contact Materials [3]

Lead ≤ 2 mg/kg of plastic Example of a material-

specific limit
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Regulatory Framework
/ Standard

Heavy
Metals

Specified Limit (examples) Application / Notes

USP Plastic Food
Contact Materials [3]

Arsenic ≤ 1 mg/kg of plastic Example of a material-

specific limit

WHO / FAO [4] Cadmium 0.3 - 1.0 mg/kg Recommended limit in

edible plant tissue

WHO / FAO [4] Chromium 0.1 - 1.0 mg/kg Recommended limit in

edible plant tissue

Key Experimental Protocols in Detail

For researchers, the precise methodology is critical. Here is a more detailed breakdown of USP Method I,

which is often the first choice [1].

Apparatus: 50-mL color-comparison tubes (Nessler cylinders).
Standard Preparation: Pipette 2.0 mL of Standard Lead Solution (containing 20 µg of Pb) into a

comparison tube. Dilute to 25 mL with water. Adjust the pH to between 3.0 and 4.0 using dilute acetic
acid or ammonium hydroxide. Dilute with water to 40 mL and mix.

Test Preparation: Transfer 25 mL of a solution of the substance under test (prepared as specified in
the individual monograph) to a comparison tube. Adjust the pH to between 3.0 and 4.0, as above.

Dilute with water to 40 mL and mix.
Procedure: To each tube, add 10 mL of freshly prepared hydrogen sulfide TS (or an alternative like

thioacetamide TS), mix, dilute to 50 mL with water, and allow to stand for 5 minutes. View the tubes
downward against a white background. The color in the Test Preparation must not be more intense

than that in the Standard Preparation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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